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Compound of Interest

Compound Name: Catharanthine Sulfate

Cat. No.: B15615259

Audience: Researchers, scientists, and drug development professionals.

Introduction Catharanthine is a monoterpenoid indole alkaloid derived from the plant
Catharanthus roseus. It serves as a vital biosynthetic precursor for the production of potent
anticancer vinca alkaloids, such as vinblastine and vincristine.[1][2] The sulfate salt of
Catharanthine is often used in research due to its stability and solubility. This document
provides a detailed protocol for the preparation, handling, and storage of Catharanthine
Sulfate stock solutions using Dimethyl Sulfoxide (DMSO) as a solvent, ensuring reproducible
and reliable experimental outcomes.

Quantitative Data Summary

The properties of Catharanthine Sulfate are essential for accurate preparation of solutions.
The data below has been compiled from various suppliers and safety data sheets.

Table 1: Chemical and Physical Properties of Catharanthine Sulfate
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Property Value References
Molecular Formula C21H26N206S [21[3114]
Molecular Weight 434.51 g/mol [21[3]1[41[5]
CAS Number 70674-90-7 [11121[31[5]
Appearance White to off-white solid powder  [1][2][3]
Purity >98% [1][2][5]
Table 2: Solubility Data
Solvent Solubility References
DMSO >50.1 mg/mL [2][3]
=>21.75 mg/mL (with gentle
Ethanol . [2][3]
warming)
Water >4.96 mg/mL [2][3]
Table 3: Recommended Storage Conditions
. Special
Form Temperature Duration . References
Conditions
Protect from
) light, keep in a
Solid Powder -20°C Long-term ] [2][3]6]
tightly sealed
container.
Aliquot to avoid
DMSO Stock
. -80°C Up to 6 months repeated freeze- [7]
Solution
thaw cycles.
Aliquot to avoid
DMSO Stock
] -20°C Up to 1 month repeated freeze- [7]
Solution

thaw cycles.
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Safety and Handling Precautions

Before handling Catharanthine Sulfate and DMSO, review the Safety Data Sheet (SDS).

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,
safety glasses, and chemical-resistant gloves.

» Ventilation: Handle the solid powder in a well-ventilated area or a chemical fume hood to
avoid inhaling dust particles.[8][9]

o Contact: Avoid contact with skin and eyes.[8] In case of accidental contact, wash the affected
skin area with soap and water, and flush eyes with water as a precaution.[8]

 Ingestion: May be harmful if swallowed.[8]

» DMSO Properties: DMSO is an excellent solvent and can facilitate the absorption of other
chemicals through the skin. Handle with care.

Experimental Protocol: Preparing a 10 mM Stock
Solution

This protocol details the steps to prepare a 10 mM stock solution of Catharanthine Sulfate in
DMSO.

Objective: To create a high-concentration, stable stock solution for use in various biological
assays.

Materials:

Catharanthine Sulfate (MW: 434.51 g/mol)

Anhydrous or high-purity DMSO

Sterile, amber, or foil-wrapped glass vial

Sterile polypropylene microcentrifuge tubes for aliquots

Analytical balance
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o Calibrated micropipettes and sterile tips

e \ortex mixer or sonicator

Calculations: To prepare a stock solution of a specific molarity, use the following formula:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)

Example for 1 mL of a 10 mM stock solution:

Molarity = 10 mM = 0.010 mol/L
Volume =1 mL=0.001 L

Molecular Weight = 434.51 g/mol

Mass (mg) = 0.010 mol/L x 0.001 L x 434.51 g/mol x 1000 mg/g = 4.35 mg

Step-by-Step Procedure:

Equilibration: Allow the sealed vial of Catharanthine Sulfate powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh out the calculated mass (e.g., 4.35 mg) of Catharanthine Sulfate
on an analytical balance and transfer it into a sterile glass vial. If handling a potentially toxic
compound, perform this step in a chemical fume hood.[9]

Dissolution: Add the calculated volume (e.g., 1 mL) of anhydrous DMSO to the vial
containing the powder.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved. A
brief sonication or gentle warming (e.g., in a 37°C water bath) can aid dissolution if
necessary, but ensure the compound is heat-stable.[9] Visually inspect the solution against a
light source to confirm that no particulates are present.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots (e.g., 10-50 uL) in sterile polypropylene tubes.[7]
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o Storage: Clearly label the aliquots with the compound name, concentration, date, and
solvent. Store immediately at -20°C for short-term storage (up to 1 month) or -80°C for long-
term storage (up to 6 months).[7]

Protocol: Dilution for Cell Culture Applications

When preparing working solutions for cell-based assays, it is critical to minimize the final
DMSO concentration to avoid solvent-induced toxicity or off-target effects.

e Final DMSO Concentration: The final concentration of DMSO in the cell culture medium
should ideally be below 0.1% and must not exceed 0.5%.[7][9]

e Vehicle Control: Always include a vehicle control in your experiments, which consists of
culture medium with the same final concentration of DMSO as used for the test compound.

[7]

» Serial Dilution: To avoid precipitation of the compound in the aqueous culture medium,
perform dilutions in a stepwise manner. For example, first, dilute the 10 mM DMSO stock into
a small volume of medium to create an intermediate concentration, mix well, and then add
this to the final culture volume.

Visualized Workflow

The following diagram illustrates the key steps in the preparation of the Catharanthine Sulfate
stock solution.
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Preparation
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l
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l

3. Vortex / Sonicate
until fully dissolved

Storage

4. Aliquot into
single-use tubes

5. Store at -20°C or -80°C

Ready for
Experimental Dilution

Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Catharanthine Sulfate stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocol: Preparation of
Catharanthine Sulfate Stock Solution in DMSQ]. BenchChem, [2025]. [Online PDF].
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catharanthine-sulfate-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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